2-[2-[4-[3-(2,6-Dimethoxyphenoxy)-2-hydroxypropyl]piperazin-1-yl]ethyl]benzo[de]isoquinoline-1,3-dione

• IUPAC Name: 2-[2-[4-[3-(2,6-dimethoxyphenoxy)-2-hydroxypropyl]piperazin-1-yl]ethyl]benzo[de]isoquinoline-1,3-dione
• InChI: InChI=1S/C29H33N3O6/c1-36-24-10-5-11-25(37-2)27(24)38-19-21(33)18-31-14-12-30(13-15-31)16-17-32-28(34)22-8-3-6-20-7-4-9-23(26(20)22)29(32)35/h3-11,21,33H,12-19H2,1-2H3
• InChI Key: GEFWLUZSCPNGJK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)OC)OCC(CN2CCN(CC2)CCN3C(=O)C4=CC=CC5=C4C(=CC=C5)C3=O)O
• Molecular Formula: C29H33N3O6
• Molecular Weight: 519.6 g/mol

Description

2-[2-[4-[3-(2,6-Dimethoxyphenoxy)-2-hydroxypropyl]piperazin-1-yl]ethyl]benzo[de]isoquinoline-1,3-dione is a useful research compound. Its molecular formula is C29H33N3O6 and its molecular weight is 519.598. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Halocyclization and Derivative Synthesis: Research on halocyclization of related compounds has led to the development of novel derivatives with potential biological activities. These synthetic routes offer insights into the chemistry of related complex molecules (Zborovskii et al., 2011).
• Luminescent Properties and Photo-induced Electron Transfer: Studies have highlighted the luminescent properties and photo-induced electron transfer capabilities of naphthalimide model compounds, suggesting their utility in photophysical research and as pH probes (Gan et al., 2003).

Biological Applications

• Fluorescent Ligands for Receptors: Research into environment-sensitive fluorescent ligands for human 5-HT1A receptors has shown high receptor affinity and fluorescence properties, offering potential tools for biological imaging and receptor studies (Lacivita et al., 2009).
• Formaldehyde Detection: The development of rapid and facile fluorimetric methods for detecting formaldehyde using related compounds suggests applications in environmental monitoring and safety assessments (Dong et al., 2016).

Pharmacological Research

• Antitumor Evaluation: Novel tetrahydrobenzo[4′,5′]thieno[3′,2′:5,6]pyrimido[1,2-b]isoquinoline derivatives have been synthesized and evaluated for antitumor activity, demonstrating the therapeutic potential of related compounds (Mahmoud et al., 2018).

Photophysical and Electronic Applications

• Organic Light-Emitting Device Applications: Research into red-emissive fluorophores based on naphthalimide derivatives for organic light-emitting devices (OLEDs) underscores the potential of related compounds in electronics and display technologies (Luo et al., 2015).